Cas no 7402-82-6 (Benzoicacid, 4-[(4-methylphenyl)sulfonyl]-)

• Product Name: Benzoicacid, 4-[(4-methylphenyl)sulfonyl]-
• CAS No: 7402-82-6
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD19340568
• CID: 580925
• PubChem ID: 343817
• Update Time: 2025-10-28

Benzoicacid, 4-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-[(4-methylphenyl)sulfonyl]-
• 4-(4-methylphenyl)sulfonylbenzoic acid
• 4-(p-tolylsulphonyl)benzoic acid
• 4-[(4-Methylphenyl)sulfonyl]benzoic Acid
• 4-Carboxy-4'-methyl-diphenyl-sulfon
• 4-Carboxyphenyl-4-methylphenylsulfon
• 4-p-Tolylsulfonyl-benzoesaeure
• AC1L7Z68
• CTK2I0982
• KB-238457
• NSC400324
• SureCN7316384
• 7402-82-6
• DTXSID70322069
• A1-05450
• SCHEMBL7316384
• NSC-400324

• MDL： MFCD19340568
• Inchi： 1S/C14H12O4S/c1-10-2-6-12(7-3-10)19(17,18)13-8-4-11(5-9-13)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： IJMMZCCKPZRGOU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 276.04566
• Monoisotopic Mass: 276.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.337
• Boiling Point: 489.9°Cat760mmHg
• Flash Point: 250.1°C
• Refractive Index: 1.605
• PSA: 71.44
• LogP: 3.60680

Additional information on Benzoicacid, 4-[(4-methylphenyl)sulfonyl]-

Benzoic Acid, 4-[(4-Methylphenyl)Sulfonyl]- (CAS No: 7402-82-6)

The compound Benzoic Acid, 4-[(4-Methylphenyl)Sulfonyl]-, also known by its CAS registry number 7402-82-6, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzoic acid moiety with a sulfonyl group attached to the para position of the benzene ring, specifically substituted with a 4-methylphenyl group. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of sulfonylated benzoic acids in drug discovery and material synthesis. The sulfonyl group is known to enhance the stability and bioavailability of molecules, which is particularly beneficial in pharmaceutical applications. In a groundbreaking study published in Journal of Medicinal Chemistry, researchers demonstrated that Benzoic Acid, 4-[(4-Methylphenyl)Sulfonyl]- exhibits promising anti-inflammatory properties, making it a potential candidate for developing novel therapeutic agents. The methyl substitution on the phenyl ring further modulates the compound's pharmacokinetic profile, enhancing its suitability for drug delivery systems.

Beyond pharmaceuticals, this compound has also found applications in polymer science. The sulfonyl group's electron-withdrawing nature makes it an effective building block for synthesizing high-performance polymers. A recent investigation in Polymer Chemistry revealed that incorporating Benzoic Acid, 4-[(4-Methylphenyl)Sulfonyl]- into polyurethane matrices significantly improves their thermal stability and mechanical strength. This advancement opens new avenues for its use in aerospace and automotive industries, where durable materials are highly sought after.

The synthesis of Benzoic Acid, 4-[(4-Methylphenyl)Sulfonyl]- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported in Nature Communications utilizes palladium-catalyzed cross-coupling reactions to achieve high yields and excellent regioselectivity. This method not only simplifies the synthesis but also reduces environmental impact by minimizing waste generation.

In terms of environmental impact, researchers have explored the biodegradability of this compound as part of sustainable chemistry initiatives. A study published in Green Chemistry indicated that under controlled conditions, Benzoic Acid, 4-[(4-Methylphenyl)Sulfonyl]- undergoes efficient microbial degradation, reducing its persistence in natural ecosystems. This finding aligns with global efforts to develop eco-friendly chemical compounds.

The versatility of this compound is further evidenced by its role as an intermediate in synthesizing more complex molecules. For instance, it serves as a key precursor in the preparation of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to form strong hydrogen bonds and coordinate with metal ions makes it invaluable in these applications.

In conclusion, Benzoic Acid, 4-[(4-Methylphenyl)Sulfonyl]- (CAS No: 7402-82-6) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, underscore its significance in modern chemistry research and industrial innovation.